Methyl 3-amino-5-propylbenzoate

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: methyl 3-amino-5-propylbenzoate
• InChI: InChI=1S/C11H15NO2/c1-3-4-8-5-9(11(13)14-2)7-10(12)6-8/h5-7H,3-4,12H2,1-2H3
• InChI Key: LHWFYHJRAUJCBS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CC(=C1)N)C(=O)OC

Description

Methyl 3-amino-5-propylbenzoate is an aromatic ester characterized by a benzoate backbone substituted with an amino group at the 3-position and a propyl chain at the 5-position. This compound is structurally distinct due to the combination of polar (amino) and nonpolar (propyl) functional groups, which influence its physicochemical properties and reactivity. Potential applications of such amino-substituted esters include intermediates in pharmaceuticals or agrochemicals, though specific uses for this compound require further study.

Comparison with Similar Compounds

Table 1. Comparative Properties of Methyl Esters and Analogs

Compound	Functional Groups	Boiling Point (°C)	Solubility (Polar Solvents)	Key Reactivity
This compound	-NH₂, -COOCH₃, -C₃H₇	>200 (estimated)	Moderate	Electrophilic substitution
Methyl salicylate	-OH, -COOCH₃	222	High	Hydrolysis, hydrogen bonding
Ethyl 2,4-diaminothiophene-5-yl-3-carboxylate	-NH₂, -COOCH₂CH₃ (thiophene)	Not reported	Low	Ring functionalization